N(Im)-Ethoxycarbonyl-S-ethoxycarbonyl L-Ergothioneine Methyl Ester Iodide
N(Im)-Ethoxycarbonyl-S-ethoxycarbonyl L-Ergothioneine Methyl Ester Iodide
Brand Name:
Vulcanchem
CAS No.:
162240-57-5
VCID:
VC0029813
InChI:
InChI=1S/C16H26N3O6S.HI/c1-7-24-15(21)18-10-11(17-14(18)26-16(22)25-8-2)9-12(13(20)23-6)19(3,4)5;/h10,12H,7-9H2,1-6H3;1H/q+1;/p-1/t12-;/m0./s1
SMILES:
CCOC(=O)N1C=C(N=C1SC(=O)OCC)CC(C(=O)OC)[N+](C)(C)C.[I-]
Molecular Formula:
C16H26IN3O6S
Molecular Weight:
515.4 g/mol
N(Im)-Ethoxycarbonyl-S-ethoxycarbonyl L-Ergothioneine Methyl Ester Iodide
CAS No.: 162240-57-5
Reference Standards
VCID: VC0029813
Molecular Formula: C16H26IN3O6S
Molecular Weight: 515.4 g/mol
| CAS No. | 162240-57-5 |
|---|---|
| Product Name | N(Im)-Ethoxycarbonyl-S-ethoxycarbonyl L-Ergothioneine Methyl Ester Iodide |
| Molecular Formula | C16H26IN3O6S |
| Molecular Weight | 515.4 g/mol |
| IUPAC Name | [(2S)-3-(1-ethoxycarbonyl-2-ethoxycarbonylsulfanylimidazol-4-yl)-1-methoxy-1-oxopropan-2-yl]-trimethylazanium;iodide |
| Standard InChI | InChI=1S/C16H26N3O6S.HI/c1-7-24-15(21)18-10-11(17-14(18)26-16(22)25-8-2)9-12(13(20)23-6)19(3,4)5;/h10,12H,7-9H2,1-6H3;1H/q+1;/p-1/t12-;/m0./s1 |
| Standard InChIKey | CQVZBTBSURUDKC-YDALLXLXSA-M |
| Isomeric SMILES | CCOC(=O)N1C=C(N=C1SC(=O)OCC)C[C@@H](C(=O)OC)[N+](C)(C)C.[I-] |
| SMILES | CCOC(=O)N1C=C(N=C1SC(=O)OCC)CC(C(=O)OC)[N+](C)(C)C.[I-] |
| Canonical SMILES | CCOC(=O)N1C=C(N=C1SC(=O)OCC)CC(C(=O)OC)[N+](C)(C)C.[I-] |
| Synonyms | (S)-1-(Ethoxycarbonyl)-2-[(ethoxycarbonyl)thio]-α-(methoxycarbonyl)-N,N,N-trimethyl-1H-imidazole-4-ethanaminium Iodide; |
| PubChem Compound | 10029489 |
| Last Modified | Nov 11 2021 |
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